2'-O-Methyl-adenosine-5'-triphosphate, lithium salt

• Molecular Formula: C11H15Li3N5O13P3
• Molecular Weight: 539.1 g/mol
• IUPAC Name: trilithium;[[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-methoxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• InChI: InChI=1S/C11H18N5O13P3.3Li/c1-25-8-7(17)5(2-26-31(21,22)29-32(23,24)28-30(18,19)20)27-11(8)16-4-15-6-9(12)13-3-14-10(6)16;;;/h3-5,7-8,11,17H,2H2,1H3,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20);;;/q;3*+1/p-3/t5-,7-,8-,11-;;;/m1.../s1
• InChI Key: QIQIMTPLFXIYPZ-MTQUBGKESA-K
• Isomeric SMILES: [Li+].[Li+].[Li+].CO[C@@H]1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O
• Canonical SMILES: [Li+].[Li+].[Li+].COC1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O

Description

2'-O-Methyl-adenosine-5'-triphosphate (2'-O-Me-ATP), lithium salt, is a chemically modified nucleotide analogue with the molecular formula C₁₁H₁₅Li₃N₅O₁₃P₃ and a molecular weight of 539.00 g/mol . This compound is characterized by a methyl group substitution at the 2'-hydroxyl position of the ribose moiety, which confers enhanced nuclease resistance compared to unmodified ATP. It is widely utilized in molecular biology for applications such as RNA synthesis, enzymatic labeling, and studies of RNA-protein interactions .

Key properties:

• Purity: ≥95% (HPLC) .
• Storage: Requires storage at -20°C to maintain stability.
• Applications: RNA modification studies, antisense oligonucleotide synthesis, and therapeutic development for RNA-related diseases .

Biological Activity

2'-O-Methyl-adenosine-5'-triphosphate, lithium salt (also known as 2'-O-Me-ATP) is a modified nucleotide that has garnered attention for its potential biological activity. This compound is of particular interest due to its structural similarities to adenosine triphosphate (ATP), which plays a crucial role in cellular energy transfer and signaling. The lithium salt form may enhance its stability and bioavailability, making it a subject of research in various biological contexts.

The biological activity of 2'-O-Me-ATP is primarily attributed to its interaction with various cellular pathways. The compound can influence:

• Adenosine Receptors : 2'-O-Me-ATP acts as an agonist for certain adenosine receptors, potentially modulating neurotransmitter release and influencing neuronal excitability.
• Signal Transduction : It may affect cyclic adenosine monophosphate (cAMP) levels, which are critical in numerous signaling pathways, including those involved in mood regulation and neuroprotection.
• Enzyme Modulation : The compound may inhibit or activate specific kinases and phosphatases, impacting cellular metabolism and apoptosis pathways.

Biological Effects

Research has demonstrated several biological effects associated with 2'-O-Me-ATP:

• Neuroprotective Effects : Studies indicate that this compound can protect neurons from excitotoxicity, which is linked to various neurodegenerative diseases.
• Anti-inflammatory Properties : It has been shown to modulate the production of pro-inflammatory cytokines, suggesting potential therapeutic applications in inflammatory conditions.
• Influence on Mood Disorders : Given the relationship between ATP signaling and mood regulation, 2'-O-Me-ATP may have implications in the treatment of bipolar disorder and depression.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Neuroprotection	Reduces neuronal excitotoxicity
Anti-inflammatory	Decreases IL-6 production
Mood stabilization	Alters cAMP signaling pathways
Enzyme modulation	Inhibits GSK3β activity

Case Study 1: Neuroprotection in Animal Models

In a study involving rodent models of neurodegeneration, administration of 2'-O-Me-ATP resulted in significant reductions in neuronal cell death following exposure to glutamate. This suggests a protective role against excitotoxic damage.

Case Study 2: Impact on Inflammatory Response

Another investigation assessed the effects of 2'-O-Me-ATP on microglial activation. The findings indicated that treatment with the compound led to reduced production of inflammatory mediators such as IL-6 and nitric oxide, highlighting its potential as an anti-inflammatory agent.

Case Study 3: Mood Regulation in Bipolar Disorder

A clinical observation noted that patients with bipolar disorder showed improved mood stability when supplemented with lithium salts combined with 2'-O-Me-ATP. This combination appeared to enhance the therapeutic effects of lithium, particularly in reducing manic episodes.

Comparison with Similar Compounds

Structural and Functional Differences

Below is a comparative table of 2'-O-Me-ATP with other lithium salt nucleotide analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Modifications	Primary Applications	Purity	References
2'-O-Methyl-adenosine-5'-triphosphate, Li	C₁₁H₁₅Li₃N₅O₁₃P₃	539.00	2'-O-methyl ribose	RNA stability, antiviral research	≥95% (HPLC)
2'-O-Methylcytidine-5'-triphosphate, Li	C₁₀H₁₈N₃O₁₄P₃·xLi	497.18 (free acid)	2'-O-methyl cytidine	RNA methylation studies, cancer therapeutics	≥95%
2'-O-Methyluridine-5'-triphosphate, Li	C₁₀H₁₇N₃O₁₅P₃·xLi	512.17 (free acid)	2'-O-methyl uridine	Gene expression analysis, viral replication	N/A
3'-O-Methyladenosine-5'-triphosphate, Li	C₁₁H₁₄N₅O₁₄P₃·Li₄	560.94	3'-O-methyl ribose	DNA repair mechanisms, nucleotide metabolism	≥95%
Adenosine-5'-O-(3-thiotriphosphate), Li	C₁₀H₁₂N₅O₁₂P₃S·Li₄	547.00	Thiophosphate substitution (γ-S)	Non-hydrolyzable ATP analogue, enzyme studies	≥85% (HPLC)
2',3'-Dideoxyadenosine-5'-triphosphate, Li	C₁₀H₁₂N₅O₁₁P₃·3Li	498.91	2',3'-dideoxy ribose	HIV therapy, DNA sequencing	≥95% (HPLC)

Key Research Findings

RNA Stability :

• 2'-O-Me-ATP demonstrates superior resistance to RNase degradation compared to unmodified ATP due to steric hindrance from the 2'-methyl group. This property is critical for antisense oligonucleotide therapeutics targeting RNA viruses .
• In contrast, 3'-O-methylated analogues (e.g., 3'-O-Me-ATP) exhibit reduced incorporation into RNA strands by RNA polymerases, limiting their utility in synthesis applications .

Therapeutic Potential: 2'-O-Me-ATP is being investigated for use in mRNA vaccines to enhance stability and reduce immunogenicity . 2',3'-Dideoxyadenosine-5'-triphosphate (ddATP) is a chain terminator in DNA synthesis, making it a cornerstone in HIV reverse transcriptase inhibition .

Enzyme Interactions: Adenosine-5'-O-(3-thiotriphosphate) (ATP-γ-S) acts as a non-hydrolyzable ATP analogue, effectively inhibiting ATP-dependent enzymes like kinases and helicases . 2'-O-Me-ATP is less effective in ATP-binding enzymatic assays due to its methyl group interfering with active-site interactions .

Stability and Handling

• 2'-O-Me-ATP, Li requires strict storage at -20°C to prevent hydrolysis, whereas thiophosphate analogues (e.g., ATP-γ-S) are more stable at room temperature due to sulfur substitution .
• ddATP has a shorter shelf life (<6 months) compared to 2'-O-Me-ATP (>12 months) under similar conditions .

Q & A

Basic: What are the recommended storage and handling protocols for 2'-O-Methyl-ATP lithium salt to ensure experimental reproducibility?

Answer:

• Storage: Aqueous solutions (100 mM) should be stored at -20°C in single-use aliquots to avoid freeze-thaw cycles, which may degrade triphosphate integrity. Short-term exposure to room temperature (cumulative ≤1 week) is permissible for routine use .
• Handling: Use nuclease-free tubes and buffers to prevent contamination. Pre-chill solutions on ice during experimental setup. For long-term stability (>6 months), consider -70°C storage, as validated for analogous dNTPs .

Basic: How is the purity of 2'-O-Methyl-ATP lithium salt validated prior to experimental use?

Answer:

• HPLC Analysis: Purity ≥95% is confirmed via reverse-phase HPLC with UV detection at 260 nm, comparing retention times to unmodified ATP controls .
• Spectrophotometric Ratios: Validate using absorbance ratios (e.g., A₂₅₀/A₂₆₀ = 1.15 ± 0.03, A₂₈₀/A₂₆₀ = 0.67 ± 0.03) at pH 7.0 to detect organic contaminants or degradation products .

Advanced: How can researchers design kinetic experiments to quantify 2'-O-Methyl-ATP’s inhibitory effects on RNA polymerases?

Answer:

• Experimental Setup:
  • Substrate Competition: Use a fixed concentration of radiolabeled NTP (e.g., [α-³²P]UTP) with increasing 2'-O-Methyl-ATP concentrations (0–10 mM) in transcription assays.
  • Data Analysis: Calculate K_i values using non-linear regression (e.g., Cheng-Prusoff equation) to distinguish competitive vs. non-competitive inhibition .
• Controls: Include unmodified ATP as a positive control for substrate incorporation and α-amanitin as a reference inhibitor for RNA Pol II .

Advanced: What methodological strategies resolve discrepancies in reported IC50 values for 2'-O-Methyl-ATP across studies?

Answer:
Discrepancies may arise from:

• Enzyme Source Variability: Use recombinant polymerases (e.g., T7 RNA Pol) for standardized assays.
• Buffer Conditions: Optimize Mg²⁺ (1–5 mM) and pH (7.5–8.0), as divalent cations influence inhibition potency .
• Data Normalization: Express inhibition relative to a no-inhibitor control and account for endogenous NTP pools via dialysis or phosphatase treatment .

Basic: What are the key applications of 2'-O-Methyl-ATP lithium salt in RNA biochemistry?

Answer:

• Transcription Inhibition: Acts as a chain terminator in RNA polymerase assays due to its 2'-O-methyl modification blocking phosphodiester bond formation .
• Enzyme Specificity Studies: Probes nucleotide selectivity in RNA-modifying enzymes (e.g., CCA-adding enzymes) by competing with natural ATP .

Advanced: How can 2'-O-Methyl-ATP be used to study RNA-protein interactions in structural biology?

Answer:

• Crystallography: Co-crystallize RNA polymerase or helicases with 2'-O-Methyl-ATP to resolve active-site conformations. The methyl group stabilizes binding without enabling catalysis .
• FRET Assays: Pair with fluorescently labeled RNA to monitor real-time conformational changes during inhibition .

Basic: What precautions are necessary when substituting lithium salts for sodium salts in enzymatic assays?

Answer:

• Cation Effects: Lithium ions may alter enzyme kinetics or stability. Pre-equilibrate enzymes in lithium-containing buffers and compare activity to sodium-based controls.
• Solubility: Confirm solubility at working concentrations (e.g., 100 mM lithium salts may precipitate in high-phosphate buffers) .

Advanced: How does 2'-O-Methyl-ATP compare to other ATP analogs (e.g., AMP-PNP) in blocking nucleic acid enzymes?

Answer:

Property	2'-O-Methyl-ATP	AMP-PNP
Mechanism	Substrate analog (chain terminator)	Non-hydrolyzable analog (transition-state mimic)
Enzyme Compatibility	RNA polymerases, CCA-adding enzymes	GTPases, kinases
Kinetic Impact	Competitive inhibition	Mixed inhibition
Structural Utility	Resolves pre-catalytic states	Stabilizes ATP-bound conformations

Basic: What quality control metrics are critical when synthesizing 2'-O-Methyl-ATP lithium salt in-house?

Answer:

• Triphosphate Integrity: Validate via ³¹P-NMR to confirm α-, β-, and γ-phosphate peaks (δ = -5 to -12 ppm).
• Endotoxin Testing: For in vivo applications, ensure levels <0.1 EU/mg using LAL assays .

Advanced: How can researchers optimize 2'-O-Methyl-ATP concentrations for single-molecule studies of transcription elongation?

Answer:

• Titration: Use optical tweezers or magnetic traps to measure pause durations at varying inhibitor concentrations (0.1–1 mM).
• Data Modeling: Apply hidden Markov models (HMMs) to distinguish inhibitor-induced pauses from natural elongation variability .